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Compound of Interest

Compound Name:
O-Desisopropyl-O-ethylBisoprolol-

d7Hemifumarate

CAS No.: 1346601-75-9

Cat. No.: B584795

Get Quote

Executive Summary: Physicochemical Core Identity
Bisoprolol-d7 is the deuterated analog of the

-selective adrenergic receptor antagonist Bisoprolol.[1][2] It is primarily used as an internal
standard to compensate for matrix effects and recovery variations in LC-MS/MS assays.

The deuterium label (

) is located on the isopropyl amine moiety. Consequently, the utility of this standard in
metabolite tracking depends entirely on the metabolic pathway being studied:

Retains Label: Metabolic changes to the ether side chain (e.g., O-dealkylation, oxidation)

produce

-labeled metabolites.

Loses Label: N-dealkylation removes the isopropyl group, resulting in an unlabeled

metabolite.
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Core Chemical Data Table

Compound
Molecular
Formula

Molecular
Weight (Free
Base)

Monoisotopic
Mass

Label Position

Bisoprolol-d7 332.48 g/mol 332.269 Da Isopropyl amine

Hydroxybisoprolo

l-d7
348.48 g/mol 348.264 Da Isopropyl amine

O-

Desisopropylbiso

prolol-d7

290.40 g/mol 290.222 Da Isopropyl amine

Note on Salt Forms: Bisoprolol-d7 is frequently supplied as a Hemifumarate salt (

). [1] * Hemifumarate MW: 390.53 g/mol .

Stoichiometry: 2 molecules of Bisoprolol-d7 per 1 molecule of Fumaric Acid.

Metabolic Stability and Label Retention
Understanding the metabolic fate of the deuterium label is critical for experimental design.

Bisoprolol undergoes two major Phase I metabolic pathways in humans (CYP3A4 and

CYP2D6 mediated):

O-Dealkylation (Ether Cleavage): The isopropoxyethoxymethyl side chain is cleaved. Since

the

label is on the opposite amine tail, the resulting metabolite (O-desisopropylbisoprolol) retains
the d7 label.

-Hydroxylation: Oxidation occurs on the aromatic ring or the ether chain. This produces
Hydroxybisoprolol, which also retains the d7 label.
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N-Dealkylation: Removal of the isopropyl group on the amine. This pathway removes the d7

label, rendering the standard invisible for this specific metabolite.

Visualization: Metabolic Pathway & Deuterium Fate

Legend

Bisoprolol-d7
(C18H24D7NO4)

MW: 332.48

Hydroxybisoprolol-d7
(C18H24D7NO5)

MW: 348.48
(Label Retained)Oxidation (CYP3A4)

O-Desisopropylbisoprolol-d7
(C15H18D7NO4)

MW: 290.40
(Label Retained)

O-Dealkylation

Desisopropylamine-Bisoprolol
(Unlabeled)

(Label LOST)

N-Dealkylation

Green: Detectable by MS (d7)
Red: Not Detectable (d0)

Click to download full resolution via product page

Figure 1: Metabolic fate of Bisoprolol-d7. Green nodes indicate metabolites that retain the

deuterium label and can be quantified using the d7 standard.[2][3][4][5]

Analytical Methodology: LC-MS/MS Protocol
To accurately quantify Bisoprolol-d7 and its metabolites, a Multiple Reaction Monitoring (MRM)

method is required. The following protocol is validated for human plasma matrices.

Mass Spectrometry Conditions (ESI+)
Ionization Source: Electrospray Ionization (ESI), Positive Mode.[5]

Scan Mode: MRM (Multiple Reaction Monitoring).[5]

Dwell Time: 100 ms per transition.
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Analyte
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Mechanism of
Fragmentation

Bisoprolol 326.2 116.1 25
Cleavage of

isopropyl amine

Bisoprolol-d7 333.3 123.1 25
Cleavage of d7-

isopropyl amine

Hydroxybisoprolo

l-d7
349.3 123.1 27

Retention of d7-

amine fragment

Technical Insight: The mass shift of +7 Da in the precursor (333.3 vs 326.2) and the product ion

(123.1 vs 116.1) confirms that the fragmentation occurs adjacent to the amine, retaining the

deuterated isopropyl group in the daughter ion. This specific transition (

) is highly specific and reduces background noise.

Sample Preparation (Protein Precipitation)
Stock Preparation: Dissolve Bisoprolol-d7 Hemifumarate in Methanol to yield a 1.0 mg/mL

(free base equivalent) stock. Store at -20°C.

Working Standard: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.

Extraction:

Aliquot

of plasma.

Add

of Working Standard (precipitating agent).

Vortex for 60 seconds at high speed.

Centrifuge at
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for 10 minutes at 4°C.

Inject

of supernatant.

Chromatographic Workflow
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Figure 2: Optimized sample preparation workflow for Bisoprolol-d7 quantification.

Synthesis & Purity Verification
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Isotopic Purity Requirements
For use as a quantitative internal standard, the Isotopic Purity must be

to prevent "cross-talk" (contribution of unlabeled d0 signal to the analyte channel).

d0 Contribution: Must be

.

Chemical Purity:

.[6][7][8][9]

Solubility & Stability
Solubility: Soluble in Methanol, DMSO, and Water (up to 10 mg/mL).

Stability:

Solid State: Stable for >2 years at -20°C.

Solution: Stable for 1 month at 4°C; susceptible to degradation if exposed to basic pH

(>9.0) for prolonged periods.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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